Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

analytical methods for characterizing Zanamivir-
Cholesterol Conjugate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Zanamivir-Cholesterol Conjugate
Cat. No.: S12896143

Physicochemical Properties & Characterization
Strategy

The table below summarizes the key known identifiers and properties of Zanamivir-Cholesterol Conjugate

from commercial and research catalogs [1] [2].

Property Specification

CAS Number 2478446-18-1 [1] [2]

Molecular Formula Ce1H10aNsOa1s [1] [2]

Molecular Weight 1189.52 g/mol (exact mass: 1188.762) [1] [2]
Purity >98% (for research lots) [2]

Storage Powder: -20°C or 4°C; In solvent: -80°C or -20°C [2]

A comprehensive characterization strategy for this conjugate would logically progress from assessing

fundamental properties to evaluating its biological activity, as shown in the workflow below.
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Suggested Experimental Approaches for Key Assays

Since explicit protocols are not provided in the available literature, the following outlines the general

principles and objectives of key experiments based on the research article's methodology [3] [4].

Identity and Purity Analysis

¢ High-Resolution Mass Spectrometry (HR-MS): This is critical for confirming the molecular formula.
The expected exact mass is 1188.762 Da [2]. The large molecular weight makes this technique
essential for distinguishing the conjugate from its individual components.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H and 13C NMR should be used to
confirm the molecular structure, verify the success of the conjugation chemistry, and assign the 13
defined stereocenters [2].

¢ Analytical HPLC/UPLC: Employ reverse-phase chromatography to establish a purity profile and a
primary method for quality control. The high LogP of 5.3 indicates significant hydrophobicity, so
mobile phases with high organic solvent content (e.g., acetonitrile or methanol) will be necessary [2].

Functional and Biological Activity

¢ In Vitro Neuraminidase (NA) Inhibition Assay:
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o Objective: To confirm that conjugation to cholesterol does not impair the drug's ability to bind
and inhibit the neuraminidase enzyme.

o Method: Use a fluorometric or colorimetric-based NA activity assay with a substrate like 2'-(4-
Methylumbelliferyl)-a-D-N-acetylneuraminic acid (MUNANA). The protocol involves incubating
recombinant NA from various influenza strains (including oseltamivir-resistant H275Y mutant)
with the conjugate and measuring residual enzyme activity. The conjugate should demonstrate
potent efficacy against both wild-type and drug-resistant viruses [3] [4].

e Cell-Based Antiviral Assay (CPE Reduction):

o Obijective: To evaluate the compound's ability to protect cells from viral infection and determine
its ECso.

o Method: Infect cell monolayers (e.g., MDCK cells) with influenza virus (e.g., HIN1) and treat
with serial dilutions of the Zanamivir-Cholesterol conjugate. After an incubation period,
measure cell viability using a colorimetric assay (e.g., MTT). The conjugate is reported to have
markedly improved antiviral efficacy compared to Zanamivir alone [3] [4].

e Pharmacokinetic (PK) Profiling:

o Objective: To validate the long-acting property of the conjugate.

o Method: Administer a single dose to animal models (e.g., mice) and collect plasma samples at
various time points. Use a validated LC-MS/MS method to quantify the conjugate concentration
over time. The key finding is a significantly improved plasma half-life compared to native
Zanamivir [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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